Cas no 1697-03-6 (Ethanone,2-[bis(2-chloroethyl)amino]-1-(4-morpholinyl)-, hydrochloride (1:1))

Ethanone,2-[bis(2-chloroethyl)amino]-1-(4-morpholinyl)-, hydrochloride (1:1) structure
1697-03-6 structure
Product Name:Ethanone,2-[bis(2-chloroethyl)amino]-1-(4-morpholinyl)-, hydrochloride (1:1)
CAS No:1697-03-6
MF:C10H19Cl3N2O2
MW:305.629060029984
CID:205014
PubChem ID:121162
Update Time:2025-04-19

Ethanone,2-[bis(2-chloroethyl)amino]-1-(4-morpholinyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Ethanone,2-[bis(2-chloroethyl)amino]-1-(4-morpholinyl)-, hydrochloride (1:1)
    • 2-[bis(2-chloroethyl)amino]-1-morpholin-4-ylethanone,hydrochloride
    • 1697-03-6
    • Morpholine, 4-((bis(2-chloroethyl)amino)acetyl)-, hydrochloride
    • DTXSID40168739
    • 2-(Bis(2-chloroethyl)amino)acetomorpholide hydrochloride
    • 4-((Bis(2-chloroethyl)amino)acetyl)morpholine hydrochloride
    • Inchi: 1S/C10H18Cl2N2O2.ClH/c11-1-3-13(4-2-12)9-10(15)14-5-7-16-8-6-14;/h1-9H2;1H
    • InChI Key: BKBNKCDLQKFEIX-UHFFFAOYSA-N
    • SMILES: ClCCN(CCCl)CC(N1CCOCC1)=O.Cl

Computed Properties

  • Exact Mass: 304.05147
  • Monoisotopic Mass: 304.051211g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 205
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.8Ų

Experimental Properties

  • PSA: 32.78
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